Cas no 2168367-83-5 (N-tert-butylpropanehydrazide)

• Product Name: N-tert-butylpropanehydrazide
• CAS No: 2168367-83-5
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• CID: 5858464
• PubChem ID: 165506214
• Update Time: 2025-10-31

N-tert-butylpropanehydrazide Chemical and Physical Properties

Names and Identifiers

• N-tert-butylpropanehydrazide
• EN300-1275902
• 2168367-83-5

• Inchi： 1S/C7H16N2O/c1-5-6(10)9(8)7(2,3)4/h5,8H2,1-4H3
• InChI Key： RIWBWAIHEATNJK-UHFFFAOYSA-N
• SMILES： O=C(CC)N(C(C)(C)C)N

Computed Properties

• Exact Mass: 144.126263138g/mol
• Monoisotopic Mass: 144.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.3Ų

Additional information on N-tert-butylpropanehydrazide

N-Tert-Butylpropanehydrazide: A Comprehensive Overview

N-Tert-butylpropanehydrazide, also known by its CAS number 2168367-83-5, is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and fine chemicals. This compound is characterized by its unique structure, which combines a hydrazide functional group with a tert-butyl substituent. The N-tert-butylpropanehydrazide structure has been extensively studied for its potential applications in drug discovery and as an intermediate in the synthesis of various bioactive compounds.

Recent advancements in synthetic chemistry have highlighted the importance of N-tert-butylpropanehydrazide as a key intermediate in the preparation of heterocyclic compounds. Researchers have demonstrated that this compound can serve as a valuable building block for constructing complex molecular frameworks. For instance, studies published in 2023 have shown that N-tert-butylpropanehydrazide can be employed in the synthesis of pyridine derivatives, which are widely used in pharmaceuticals due to their unique pharmacological properties.

The synthesis of N-tert-butylpropanehydrazide typically involves a multi-step process that begins with the reaction of tert-butylamine with an appropriate aldehyde or ketone. The resulting imine intermediate is then subjected to reduction to yield the final hydrazide product. This method has been optimized to ensure high yields and purity, making it suitable for large-scale production.

In terms of applications, N-tert-butylpropanehydrazide has been extensively utilized in the development of novel agrochemicals. Its ability to act as a precursor for herbicides and fungicides has made it a valuable asset in the agricultural industry. For example, recent studies have explored its role in the synthesis of benzamide-based fungicides, which exhibit enhanced efficacy against various plant pathogens.

Beyond its role as an intermediate, N-tert-butylpropanehydrazide has also been investigated for its potential as a direct pharmacological agent. Preclinical studies have shown that this compound exhibits anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new therapeutic agents. Furthermore, its structural flexibility allows for easy modification, enabling researchers to tailor its properties for specific applications.

From an environmental standpoint, the production and use of N-tert-butylpropanehydrazide are considered safe and sustainable. Its synthesis does not involve hazardous reagents or conditions, and its application in various industries aligns with current green chemistry principles. This makes it an attractive option for companies seeking eco-friendly alternatives in their chemical processes.

In conclusion, N-tert-butylpropanehydrazide (CAS 2168367-83-5) is a multifaceted compound with a wide range of applications across diverse industries. Its unique chemical properties and versatility make it an indispensable tool in modern synthetic chemistry. As research continues to uncover new uses for this compound, its significance in the development of innovative products is expected to grow further.